Cas no 108895-46-1 (Cytidine,3'-azido-2',3'-dideoxy-N,5-dimethyl-)

• Product Name: Cytidine,3'-azido-2',3'-dideoxy-N,5-dimethyl-
• CAS No: 108895-46-1
• MF: C₁₁H₁₆N₆O₃
• MW: 280.283141136169
• CID: 207265
• PubChem ID: 451458
• Update Time: 2025-04-19

Cytidine,3'-azido-2',3'-dideoxy-N,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Cytidine,3'-azido-2',3'-dideoxy-N,5-dimethyl-
• 1-[(2R,4S,5S)-4-azido-5-(hydroxymethyl)oxolan-2-yl]-5-methyl-4-(methylamino)pyrimidin-2-one
• 3'-Azido-2',3'-dideoxy-N4, 5-dimethylcytidine
• 3'-Azido-4-methylamino-5-methyl-2',3'-dideoxycytidine
• 3'-N3-4-NHMe-5-Me-ddC
• AC1L9PNO
• AG-D-25536
• CTK4A6226
• SCHEMBL15643075
• 1-[(2R,4S,5S)-4-azido-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-methyl-4-(methylamino)pyrimidin-2-one
• DTXSID30148762
• 108895-46-1

• Inchi： 1S/C11H16N6O3/c1-6-4-17(11(19)14-10(6)13-2)9-3-7(15-16-12)8(5-18)20-9/h4,7-9,18H,3,5H2,1-2H3,(H,13,14,19)/t7-,8+,9+/m0/s1
• InChI Key： CULIUQSQFSCPGF-DJLDLDEBSA-N
• SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C(N=C(C(C)=C1)NC)=O)N=[N+]=[N-]

Computed Properties

• Exact Mass: 280.12858
• Monoisotopic Mass: 280.128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.5Ų
• XLogP3: 0.1

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 122.92
• LogP: -0.16094